Cas no 923690-37-3 (6-isopropyl-3-methylisoxazolo5,4-bpyridine-4-carboxylic Acid)

• Product Name: 6-isopropyl-3-methylisoxazolo5,4-bpyridine-4-carboxylic Acid
• CAS No: 923690-37-3
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• MDL: MFCD08444312
• CID: 1076256
• PubChem ID: 9391694
• Update Time: 2025-06-08

6-isopropyl-3-methylisoxazolo5,4-bpyridine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 6-Isopropyl-3-methyl-isoxazolo[5,4-b]pyridine-4-carboxylic acid
• 6-isopropyl-3-methylisoxazolo[5,4-b]pyridine-4-carboxylic acid
• 6-isopropyl-3-methylisoxazolo[5,4-b]pyridine-4-carboxylicacid
• 3-methyl-6-(propan-2-yl)-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid
• 923690-37-3
• SCHEMBL17267922
• AKOS000263742
• EN300-24702
• YLB69037
• MFCD08444312
• 3-methyl-6-propan-2-yl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid
• Z98638410
• LS-11043
• 3-methyl-6-(propan-2-yl)[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid
• 6-isopropyl-3-methyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid
• G27636
• STK352767
• ALBB-030835
• 6-isopropyl-3-methylisoxazolo5,4-bpyridine-4-carboxylic Acid

• MDL： MFCD08444312
• Inchi： 1S/C11H12N2O3/c1-5(2)8-4-7(11(14)15)9-6(3)13-16-10(9)12-8/h4-5H,1-3H3,(H,14,15)
• InChI Key： RILQHLKPPRZHAO-UHFFFAOYSA-N
• SMILES： O1C2C(C(C)=N1)=C(C(=O)O)C=C(C(C)C)N=2

Computed Properties

• Exact Mass: 220.08479225g/mol
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 357.0±42.0 °C at 760 mmHg
• Flash Point: 169.7±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

6-isopropyl-3-methylisoxazolo5,4-bpyridine-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-isopropyl-3-methylisoxazolo5,4-bpyridine-4-carboxylic Acid

Recent Advances in the Study of 6-isopropyl-3-methylisoxazolo[5,4-b]pyridine-4-carboxylic Acid (CAS: 923690-37-3)

6-isopropyl-3-methylisoxazolo[5,4-b]pyridine-4-carboxylic Acid (CAS: 923690-37-3) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly in the context of drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance and potential applications in the pharmaceutical industry.

The compound's unique isoxazolopyridine scaffold has been identified as a promising pharmacophore, capable of interacting with various biological targets. Recent synthetic methodologies have improved the efficiency and yield of producing 6-isopropyl-3-methylisoxazolo[5,4-b]pyridine-4-carboxylic Acid, enabling more extensive pharmacological evaluations. Advanced techniques such as NMR spectroscopy and X-ray crystallography have been employed to elucidate its three-dimensional structure, providing insights into its binding modes and interactions with target proteins.

In vitro and in vivo studies have demonstrated the compound's potential as a modulator of key biological pathways. For instance, it has shown inhibitory activity against specific enzymes involved in inflammatory and oncogenic processes. These findings suggest its applicability in developing novel anti-inflammatory and anticancer agents. Additionally, its pharmacokinetic properties, including solubility and metabolic stability, have been investigated to assess its suitability as a drug candidate.

Recent collaborations between academic institutions and pharmaceutical companies have further accelerated the exploration of 6-isopropyl-3-methylisoxazolo[5,4-b]pyridine-4-carboxylic Acid. These partnerships have facilitated the compound's progression through preclinical studies, with some reports indicating its potential for clinical trials in the near future. The integration of computational modeling and high-throughput screening has also enhanced the identification of derivatives with improved efficacy and reduced toxicity.

Despite these advancements, challenges remain in optimizing the compound's therapeutic index and overcoming potential off-target effects. Researchers are actively investigating structural modifications to enhance its selectivity and potency. Furthermore, the development of scalable synthetic routes is critical to meet the demands of large-scale production for clinical applications.

In conclusion, 6-isopropyl-3-methylisoxazolo[5,4-b]pyridine-4-carboxylic Acid represents a promising scaffold in medicinal chemistry, with ongoing research uncovering its multifaceted biological activities. The compound's progress from bench to bedside will depend on continued interdisciplinary efforts to address existing limitations and unlock its full therapeutic potential. This research brief underscores the importance of such innovations in advancing the field of chemical biology and drug discovery.